Cas no 2034410-44-9 (N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-N'-[2-(trifluoromethyl)phenyl]ethanediamide)

N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-N'-[2-(trifluoromethyl)phenyl]ethanediamide structure
2034410-44-9 structure
Product Name:N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-N'-[2-(trifluoromethyl)phenyl]ethanediamide
CAS No:2034410-44-9
MF:C16H14ClF3N2O3S
MW:406.8072
CID:5349504
Update Time:2023-11-21

N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-N'-[2-(trifluoromethyl)phenyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-N'-[2-(trifluoromethyl)phenyl]oxamide
    • N1-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)-N2-(2-(trifluoromethyl)phenyl)oxalamide
    • N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-N'-[2-(trifluoromethyl)phenyl]ethanediamide
    • Inchi: 1S/C16H14ClF3N2O3S/c1-25-11(12-6-7-13(17)26-12)8-21-14(23)15(24)22-10-5-3-2-4-9(10)16(18,19)20/h2-7,11H,8H2,1H3,(H,21,23)(H,22,24)
    • InChI Key: KSJWYJFFZPNBER-UHFFFAOYSA-N
    • SMILES: ClC1=C([H])C([H])=C(C([H])(C([H])([H])N([H])C(C(N([H])C2=C([H])C([H])=C([H])C([H])=C2C(F)(F)F)=O)=O)OC([H])([H])[H])S1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 510
  • XLogP3: 3.8
  • Topological Polar Surface Area: 95.7

N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-N'-[2-(trifluoromethyl)phenyl]ethanediamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-N'-[2-(trifluoromethyl)phenyl]ethanediamide
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$57.0 2023-09-08
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$79.0 2023-09-08
Life Chemicals
F6521-8188-1mg
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N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-N'-[2-(trifluoromethyl)phenyl]ethanediamide
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Life Chemicals
F6521-8188-3mg
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Life Chemicals
F6521-8188-4mg
N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-N'-[2-(trifluoromethyl)phenyl]ethanediamide
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Life Chemicals
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